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Compound of Interest

Compound Name:
N-(4-hydroxyphenyl)furan-2-

carboxamide

Cat. No.: B187386 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of N-(4-hydroxyphenyl)furan-2-carboxamide, a compound recognized as an irritant

that is harmful if swallowed.

Hazard Identification and Classification
N-(4-hydroxyphenyl)furan-2-carboxamide presents several hazards that necessitate careful

handling during disposal.[1] The Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals identifies the following hazards associated with this compound:

H302: Harmful if swallowed (Acute toxicity, oral)[1]

H315: Causes skin irritation (Skin corrosion/irritation)[1]

H319: Causes serious eye irritation (Serious eye damage/eye irritation)[1]

H335: May cause respiratory irritation (Specific target organ toxicity, single exposure;

Respiratory tract irritation)[1]

A summary of the key hazard information is presented in the table below.
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Hazard
Classification

GHS Hazard
Statement

Signal Word Pictogram

Acute toxicity, oral

(Category 4)

H302: Harmful if

swallowed
Warning Exclamation Mark

Skin irritation

(Category 2)

H315: Causes skin

irritation
Warning Exclamation Mark

Serious eye irritation

(Category 2A)

H319: Causes serious

eye irritation
Warning Exclamation Mark

Specific target organ

toxicity, single

exposure (Category

3), Respiratory tract

irritation

H335: May cause

respiratory irritation
Warning Exclamation Mark

Personal Protective Equipment (PPE)
Before initiating any disposal procedures, it is mandatory to wear appropriate Personal

Protective Equipment (PPE) to minimize exposure risks. This includes, but is not limited to:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or other protective clothing to prevent skin contact.[2]

Respiratory Protection: Use in a well-ventilated area, preferably a fume hood, to avoid

inhalation of dust or vapors.

Step-by-Step Disposal Protocol
The disposal of N-(4-hydroxyphenyl)furan-2-carboxamide must be conducted in accordance

with local, state, and federal regulations. The following protocol provides a general guideline for

its safe disposal as a hazardous chemical waste.

Waste Segregation and Collection:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

http://bio-fount.com/cn/goods2/436774_247.html
https://www.benchchem.com/product/b187386?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not mix N-(4-hydroxyphenyl)furan-2-carboxamide with other waste streams.

Collect waste material in a dedicated, properly labeled, and sealed container. The

container should be made of a compatible material.

Label the waste container clearly with "Hazardous Waste" and the full chemical name: "N-
(4-hydroxyphenyl)furan-2-carboxamide".

Disposal of Contaminated Materials:

Any materials that have come into contact with the compound, such as gloves, bench

paper, and wipers, must be treated as hazardous waste.[3]

Place all contaminated disposable materials into the designated hazardous waste

container.

Spill Management:

In the event of a small spill, carefully absorb the material with an inert absorbent, such as

sand or vermiculite.

Place the absorbent material into the hazardous waste container.

For larger spills, evacuate the area and follow your institution's emergency spill response

procedures.

Final Disposal:

The primary recommended method for the disposal of furan-containing compounds is

through a licensed chemical destruction plant, often involving controlled incineration with

flue gas scrubbing.[4]

Do not dispose of this chemical down the drain or in regular trash.[4]

Arrange for the collection of the hazardous waste container by your institution's

Environmental Health and Safety (EHS) department or a certified hazardous waste

disposal contractor.
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Experimental Workflow for Disposal
The logical flow for the proper disposal of N-(4-hydroxyphenyl)furan-2-carboxamide is

illustrated in the diagram below. This workflow ensures that all safety and regulatory aspects

are considered.
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Caption: Disposal workflow for N-(4-hydroxyphenyl)furan-2-carboxamide.
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Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety and disposal protocols and the Safety Data Sheet (SDS) for the most accurate

and up-to-date information. All chemical waste must be managed in compliance with all

applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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